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Compound of Interest

Compound Name: Aggreceride B

Cat. No.: B034674

Introduction

Aggreceride B is a naturally occurring compound first identified in 1986 by Omura and his
research team.[1][2] Isolated from a strain of Streptomyces, this molecule has demonstrated
inhibitory effects on platelet aggregation, suggesting its potential as a therapeutic agent in the
management of thrombotic diseases. This technical guide provides a comprehensive overview
of the available primary literature on Aggreceride B, focusing on its discovery, mechanism of
action, and the experimental methodologies used in its initial characterization.

Core Data Summary

The initial studies by Omura et al. identified Aggreceride B as a potent inhibitor of platelet
aggregation induced by several agonists. While the full primary text containing specific
quantitative data is not widely accessible, subsequent literature and commercial suppliers
indicate its activity profile. Aggreceride B shows inhibitory activity against platelet aggregation
induced by adenosine diphosphate (ADP), arachidonic acid, and platelet-activating factor
(PAF). Notably, it is reported to be less active against collagen-induced aggregation.

Due to the limited public availability of the primary 1986 publication, a detailed table of
guantitative data, such as IC50 values, cannot be definitively compiled. Researchers are
advised to consult the original publication for specific inhibitory concentrations.

Experimental Protocols
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The following sections detail the generalized experimental protocols that are standard for the
type of research conducted by Omura et al. These are based on common practices for
Streptomyces fermentation, natural product isolation, and platelet aggregation assays. The
precise parameters used in the original discovery of Aggreceride B may vary.

Fermentation of Streptomyces sp.

The production of Aggreceride B is achieved through the cultivation of the producing
Streptomyces strain in a suitable liquid culture medium.

Workflow for Streptomyces Fermentation:

Extraction of Bioactive Compounds

Inoculation of Streptomyces sp. }—>

Incubation in Liquid Medium
(e.g., 5-7 days, 28-30°C, shaking) H Harvest of Culture Broth }—>

Separation of Mycelia and Supernatant
(Centrifugation/Filtration)

Crude Extract H Solvent-Solvent Partitioning H Silica Gel Column Chromatography H Fraction Collection and Bioassay H Preparative HPLC H Pure Aggreceride B
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Whole Blood Collection H Preparation of Platelet-Rich Plasma (PRP) H Incubation of PRP with Aggreceride B HAdd\lion of Aggregating Agent (e.g., ADP) H Measurement of Light Transmittance }—»‘ Data Analysis (IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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